N-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-methylbenzamide

• IUPAC Name: 4-methyl-N-[1-(3-methylbutyl)-2-oxo-3,4-dihydroquinolin-6-yl]benzamide
• InChI: InChI=1S/C22H26N2O2/c1-15(2)12-13-24-20-10-9-19(14-18(20)8-11-21(24)25)23-22(26)17-6-4-16(3)5-7-17/h4-7,9-10,14-15H,8,11-13H2,1-3H3,(H,23,26)
• InChI Key: SEYGSSWFHKHRJZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=CC3=C(C=C2)N(C(=O)CC3)CCC(C)C
• Molecular Formula: C22H26N2O2
• Molecular Weight: 350.5 g/mol

Description

N-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-methylbenzamide, also known as CT-3, is a synthetic cannabinoid that has been extensively studied for its potential therapeutic applications. It was first synthesized in the early 1990s and has since been the subject of numerous scientific studies.

Mechanism of Action

The exact mechanism of action of N-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-methylbenzamide is not fully understood, but it is believed to act on the endocannabinoid system in the body. Specifically, it is thought to interact with the CB2 receptor, which is primarily found in immune cells and is involved in regulating inflammation and immune responses.
Biochemical and physiological effects:
N-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-methylbenzamide has been shown to have a number of biochemical and physiological effects in animal models. It has been found to reduce inflammation and pain, and to have neuroprotective effects in models of neurological disease. It has also been shown to have antioxidant properties and to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

One advantage of using N-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-methylbenzamide in lab experiments is that it is a synthetic compound, which means that it can be easily synthesized and standardized for use in experiments. However, one limitation is that its effects may not be directly comparable to those of natural cannabinoids, as it has a different chemical structure and may interact with the endocannabinoid system in a different way.

Future Directions

There are a number of potential future directions for research on N-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-methylbenzamide. One area of interest is its potential use in the treatment of pain and inflammation. It may also have applications in the treatment of neurological disorders such as multiple sclerosis and Parkinson's disease. Additionally, further research is needed to fully understand its mechanism of action and to identify any potential side effects or limitations of its use.

Synthesis Methods

The synthesis of N-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-methylbenzamide involves the condensation of 4-methylbenzoyl chloride and 1-isopentyl-2-nitrosohydroxylamine in the presence of triethylamine. The resulting product is then reduced with sodium borohydride to yield the final compound.

Scientific Research Applications

N-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-methylbenzamide has been studied for its potential use in the treatment of a variety of medical conditions, including pain, inflammation, and neurological disorders. It has been shown to have potent analgesic and anti-inflammatory effects in animal models, and has also been found to have neuroprotective properties.